4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Molecular Formula: C20H20ClN3OS
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20ClN3OS/c1-11-5-4-6-16(12(11)2)23-19(25)17-13(3)22-20(26)24-18(17)14-7-9-15(21)10-8-14/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key: DKGXXXHKIYGEER-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(NC(=S)NC2C3=CC=C(C=C3)Cl)C)C

Description

4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a chemical compound that has been widely studied due to its potential applications in pharmaceutical research. This compound has been found to exhibit a range of biochemical and physiological effects, and has been shown to have potential as a therapeutic agent for a variety of diseases.

Mechanism of Action

The mechanism of action of 4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body, which can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied. This compound has been shown to have antioxidant properties, and has been found to inhibit the activity of certain enzymes involved in inflammation and oxidative stress. It has also been shown to have potential as an anti-cancer agent, and has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in lab experiments include its potential as a therapeutic agent for a variety of diseases, as well as its ability to inhibit the activity of certain enzymes and proteins in the body. However, there are also limitations to using this compound in lab experiments, including its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are numerous future directions for research on 4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. These include further studies on its potential as a therapeutic agent for cancer, diabetes, and Alzheimer's disease, as well as its potential as an anti-inflammatory and antifungal agent. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a complex process that involves several steps. The first step involves the reaction of 4-chlorobenzaldehyde with 2,3-dimethylaniline to form 4-(4-chlorophenyl)-2,3-dimethylbenzene-1-amine. This compound is then reacted with ethyl acetoacetate and ammonium acetate to form 4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2-oxobutanamide. The final step involves the reaction of this compound with elemental sulfur and methylamine to form the desired product.

Scientific Research Applications

The potential applications of 4-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in scientific research are numerous. This compound has been shown to have potential as a therapeutic agent for a variety of diseases, including cancer, diabetes, and Alzheimer's disease. It has also been studied for its potential use as an anti-inflammatory agent and as an antifungal agent.